Cas no 2248389-50-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl {[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}formate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl {[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}formate
• CAS No: 2248389-50-4
• MF: C₁₂H₁₀N₂O₆S
• MW: 310.282601833344
• CID: 6503121
• PubChem ID: 165719484
• Update Time: 2025-07-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl {[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• 2248389-50-4
• EN300-6514242
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl {[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}formate

• Inchi： 1S/C12H10N2O6S/c1-21(2,19)13-9(15)12(18)20-14-10(16)7-5-3-4-6-8(7)11(14)17/h3-6H,1-2H3
• InChI Key： IFHZMZNQOZQAIC-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)=O

Computed Properties

• Exact Mass: 310.02595722g/mol
• Monoisotopic Mass: 310.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl {[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}formate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl {[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}formate (CAS No. 2248389-50-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl {[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}formate (CAS No. 2248389-50-4) represents a sophisticated class of organic intermediates with significant potential in pharmaceutical research and material science. Its unique molecular structure, featuring a 1,3-dioxoisoindoline core and a sulfoximine derivative, has garnered attention for applications in drug discovery and catalysis. This article delves into its properties, synthesis, and emerging applications, addressing key queries from researchers and industry professionals.

Recent trends in AI-driven drug design and green chemistry have amplified interest in specialized intermediates like CAS 2248389-50-4. Search engine data reveals frequent queries such as "sulfoximine applications in medicinal chemistry" and "isoindoline derivatives as building blocks," reflecting its relevance. The compound’s electron-withdrawing and stereodirecting properties make it valuable for constructing chiral catalysts or modifying biologically active molecules. Its stability under physiological conditions further supports its utility in prodrug development.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives are typically prepared via condensation reactions between phthalic anhydrides and amino-functionalized precursors. The incorporation of the dimethyl(oxo)-lambda6-sulfanylidene moiety introduces enhanced lipophilicity and metabolic resistance, traits critical for optimizing bioavailability in drug candidates. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound’s purity and structural integrity.

Industry reports highlight growing demand for high-value intermediates in targeted therapy development, particularly for kinase inhibitors and PROTACs. The CAS 2248389-50-4 scaffold aligns with these needs due to its modular reactivity—researchers frequently explore its amide coupling potential or cyclization pathways. Environmental considerations also drive innovation; solvent-free synthesis methods for such compounds are now a hot topic in academic publications.

Safety and regulatory aspects remain paramount. While 2248389-50-4 is not classified as hazardous, proper personal protective equipment (PPE) and ventilation controls are recommended during handling. Its non-toxic degradation profile, as evidenced in recent ecotoxicity studies, supports its adoption in sustainable manufacturing workflows. Storage under inert conditions ensures long-term stability.

Future research directions may explore computational modeling to predict the compound’s behavior in enzyme-binding pockets or its role in polymeric materials. Collaborations between cheminformatics experts and synthetic chemists could unlock novel applications, such as photoactive coatings or biodegradable polymers. The intersection of machine learning and high-throughput screening may further accelerate its utilization.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl {[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}formate exemplifies the synergy between structural complexity and functional versatility. As industries prioritize precision synthesis and eco-friendly processes, this compound is poised to play a pivotal role in advancing next-generation therapeutics and smart materials.